N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H12ClN3O2S/c1-8-6-9(2-3-10(8)14)16-12(19)7-20-13-15-5-4-11(18)17-13/h2-6H,7H2,1H3,(H,16,19)(H,15,17,18)
• InChI Key: QSWRDCPADPUZFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CSC2=NC=CC(=O)N2)Cl
• Molecular Formula: C13H12ClN3O2S
• Molecular Weight: 309.77 g/mol

Description

N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide, also known as CMFDA, is a chemical compound that is widely used in scientific research. It is a thiol-reactive fluorescent dye that is commonly used to label proteins and other biomolecules. CMFDA is also used as a tracer in cell migration studies and as a tool to study intracellular trafficking.

Mechanism of Action

N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide is a thiol-reactive fluorescent dye that covalently binds to cysteine residues in proteins and other biomolecules. The binding of this compound to cysteine residues results in the formation of a fluorescent adduct, which can be detected using fluorescence microscopy or flow cytometry.
Biochemical and Physiological Effects
This compound is a non-toxic compound that does not affect the biochemical or physiological properties of the biomolecules it labels. It is also membrane-permeable, allowing it to label intracellular biomolecules.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide is its high sensitivity and specificity for labeling cysteine residues in proteins and other biomolecules. Additionally, this compound is non-toxic and does not interfere with the biochemical or physiological properties of the labeled biomolecules.
One limitation of using this compound is that it requires the presence of cysteine residues in the biomolecule of interest for labeling to occur. Additionally, this compound labeling is irreversible, which may limit its use in certain experimental settings.

Future Directions

For the use of N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide in scientific research include the development of new methods for labeling biomolecules with higher specificity and sensitivity. Additionally, the use of this compound in combination with other fluorescent dyes may allow for the simultaneous labeling of multiple biomolecules in a single experiment. Finally, the use of this compound in vivo may provide new insights into the mechanisms of cell migration and intracellular trafficking in living organisms.

Synthesis Methods

The synthesis of N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide involves the reaction of 4-chloro-3-methylphenyl isothiocyanate with 6-oxo-1,6-dihydropyrimidine-2-thiol in the presence of a base. The resulting product is then treated with acetic anhydride to yield the final compound.

Scientific Research Applications

N-(4-chloro-3-methylphenyl)-2-[(6-oxo-1,6-dihydropyrimidin-2-yl)thio]acetamide is widely used in scientific research as a fluorescent dye to label proteins and other biomolecules. It is commonly used in cell migration studies to track the movement of cells in vitro and in vivo. This compound is also used to study intracellular trafficking, as it can be used to label organelles and track their movement within cells.